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Introduction

The Sharpless Asymmetric Dihydroxylation, a Nobel Prize-winning reaction, provides a
powerful and practical method for the enantioselective synthesis of vicinal diols from olefins.[1]
AD-mix-a is a commercially available, pre-packaged mixture of reagents that simplifies this
transformation, making it a widely used tool in academic and industrial laboratories for the
synthesis of chiral building blocks for pharmaceuticals and natural products.[2][3] This
convenient mixture contains a catalytic amount of potassium osmate (K20sO2(OH)a), the chiral
ligand (DHQ)2PHAL, a stoichiometric re-oxidant (potassium ferricyanide, KsFe(CN)s), and a
base (potassium carbonate, K2C0Os).[2] The (DHQ)2PHAL ligand, derived from dihydroquinine,
directs the dihydroxylation to a specific face of the alkene, enabling the predictable synthesis of
a particular enantiomer of the diol product.[1] Chiral diols are crucial intermediates in the
synthesis of a wide array of pharmaceuticals, as the stereochemistry of a drug molecule is
often critical to its pharmacological activity.[1]

Mechanism of Action and Stereoselectivity
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The Sharpless asymmetric dihydroxylation proceeds via a catalytic cycle involving the
formation of a chiral complex between osmium tetroxide and the (DHQ)2PHAL ligand. This
complex then undergoes a [3+2] cycloaddition with the alkene to form an osmate ester
intermediate. Subsequent hydrolysis yields the chiral diol and a reduced osmium species,
which is then reoxidized by potassium ferricyanide to regenerate the active catalyst.[2]

A well-established mnemonic aids in predicting the stereochemical outcome of the reaction.
When the alkene is oriented with its largest substituent pointing away from the viewer, AD-mix-
a delivers the hydroxyl groups to the "bottom face" of the double bond.[2]
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Stereochemical Model for AD-mix-a
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Catalytic Cycle of Sharpless Asymmetric Dihydroxylation
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Experimental Workflow for Asymmetric Dihydroxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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